Cas no 6943-64-2 (Oxazole,4,5-dihydro-5-methyl-2-(4-nitrophenyl)-)

• Product Name: Oxazole,4,5-dihydro-5-methyl-2-(4-nitrophenyl)-
• CAS No: 6943-64-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 518812
• PubChem ID: 244134
• Update Time: 2025-04-19

Oxazole,4,5-dihydro-5-methyl-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,4,5-dihydro-5-methyl-2-(4-nitrophenyl)-
• 5-methyl-2-(4-nitrophenyl)-4,5-dihydro-1,3-oxazole
• 2-p-Nitrophenyl-5-methyl-2-oxazolin
• 5-methyl-2-(4-nitro-phenyl)-4,5-dihydro-oxazole
• AC1L6D1F
• AC1Q20QU
• AG-J-00959
• AR-1G8815
• CTK5C9856
• NSC54713
• 5-Methyl-2-(4-nitrophenyl)-4,5-dihydrooxazole
• 6943-64-2
• DTXSID60288206
• NSC-54713

• Inchi： 1S/C10H10N2O3/c1-7-6-11-10(15-7)8-2-4-9(5-3-8)12(13)14/h2-5,7H,6H2,1H3
• InChI Key： NCVICLUIKKDLGU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NCC1C

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 64.73